Cas no 140118-17-8 (4-chloro-6-(3-methoxyphenyl)pyrimidine)

• Product Name: 4-chloro-6-(3-methoxyphenyl)pyrimidine
• CAS No: 140118-17-8
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 1291991
• PubChem ID: 14996196
• Update Time: 2025-06-15

4-chloro-6-(3-methoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(3-methoxyphenyl)-
• 4-chloro-6-(3-methoxyphenyl)pyrimidine
• PWDQLFJSEXFWQV-UHFFFAOYSA-N
• F1967-3878
• 140118-17-8
• DB-195613
• SCHEMBL5751837
• 1-(6-chloropyrimidin-4-yl)-3-methoxybenzene
• AKOS014986864

• Inchi： 1S/C11H9ClN2O/c1-15-9-4-2-3-8(5-9)10-6-11(12)14-7-13-10/h2-7H,1H3
• InChI Key： PWDQLFJSEXFWQV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC=C(C=2)OC)=NC=N1

Computed Properties

• Exact Mass: 220.04047
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-chloro-6-(3-methoxyphenyl)pyrimidine

Introduction to 4-chloro-6-(3-methoxyphenyl)pyrimidine (CAS No. 140118-17-8)

4-chloro-6-(3-methoxyphenyl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 140118-17-8, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of both chloro and methoxy substituents on the pyrimidine ring imparts unique reactivity, making it a valuable precursor in synthetic chemistry.

The molecular structure of 4-chloro-6-(3-methoxyphenyl)pyrimidine consists of a pyrimidine core substituted at the 4-position with a chloro group and at the 6-position with a 3-methoxyphenyl group. This arrangement enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks. The chloro substituent facilitates nucleophilic substitution reactions, while the methoxyphenyl moiety contributes to electronic and steric effects that influence reaction outcomes.

In recent years, 4-chloro-6-(3-methoxyphenyl)pyrimidine has garnered attention in medicinal chemistry due to its role in developing novel therapeutic agents. Pyrimidine derivatives are well-documented for their biological activities, including antiviral, anticancer, and antimicrobial properties. The specific substitution pattern of this compound has been explored in synthesizing kinase inhibitors, which are crucial in targeted cancer therapies. For instance, modifications of the pyrimidine core have led to the discovery of small molecules that selectively inhibit aberrant signaling pathways in tumor cells.

One notable application of 4-chloro-6-(3-methoxyphenyl)pyrimidine is in the synthesis of antiviral drugs. The pyrimidine scaffold mimics natural nucleobases, allowing it to interact with viral polymerases and disrupt replication cycles. Researchers have leveraged its structural features to design inhibitors against RNA viruses, including those responsible for emerging infectious diseases. The chloro and methoxy groups provide handles for further functionalization, enabling the creation of derivatives with enhanced potency and selectivity.

Advances in computational chemistry have further enhanced the utility of 4-chloro-6-(3-methoxyphenyl)pyrimidine. Molecular modeling studies have revealed insights into its interactions with biological targets, guiding the design of more effective drug candidates. These simulations help predict binding affinities and optimize pharmacokinetic profiles, reducing experimental trial-and-error in drug development. The integration of machine learning algorithms has accelerated the process by identifying promising analogs based on structural and chemical properties.

The agrochemical sector also benefits from 4-chloro-6-(3-methoxyphenyl)pyrimidine, where it serves as a key intermediate in synthesizing herbicides and fungicides. Its reactivity allows for the introduction of diverse functional groups, enabling the creation of compounds that protect crops from pests and diseases. Recent studies highlight its role in developing next-generation agrochemicals with improved environmental compatibility, addressing concerns about traditional chemical formulations.

Synthetic methodologies for 4-chloro-6-(3-methoxyphenyl)pyrimidine continue to evolve, driven by demand for more efficient and sustainable processes. Catalytic approaches have been developed to minimize waste and energy consumption, aligning with green chemistry principles. For example, palladium-catalyzed cross-coupling reactions offer high yields and selectivity under mild conditions. These innovations not only enhance scalability but also reduce costs associated with producing pharmaceutical intermediates.

The versatility of 4-chloro-6-(3-methoxyphenyl)pyrimidine extends to material science applications as well. Its ability to form stable complexes with metals has been exploited in designing luminescent materials for sensors and displays. Additionally, its role as a building block in organic electronics has been explored, contributing to advancements in flexible electronics and solar cells.

In conclusion,4-chloro-6-(3-methoxyphenyl)pyrimidine (CAS No. 140118-17-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it indispensable in synthetic chemistry research. As scientific understanding progresses,4-chloro-6-(3-methoxyphenyl)pyrimidine will undoubtedly continue to play a pivotal role in developing innovative solutions to global challenges.